(15N)Azanylidyne(113C)methane;copper(1+)

Specification

• CAS No.: 199450-10-7
• Molecular Formula: CCuN
• Molecular Weight: 91.55 g/mol
• IUPAC Name: (15N)azanylidyne(113C)methane;copper(1+)
• Standard InChI: InChI=1S/CN.Cu/c1-2;/q-1;+1/i1+1,2+1
• Standard InChI Key: DOBRDRYODQBAMW-AWQJXPNKSA-N
• Isomeric SMILES: [13C-]#[15N].[Cu+]
• SMILES: [C-]#N.[Cu+]
• Canonical SMILES: [C-]#N.[Cu+]

Introduction

(15N)Azanylidyne(113C)methane;copper(1+) is a specialized organometallic compound featuring a unique isotopic composition, with nitrogen-15 and carbon-113 isotopes incorporated into its structure. This compound is of particular interest in advanced scientific research, especially in fields such as spectroscopy and nuclear magnetic resonance (NMR) due to its isotopic labeling, which enhances sensitivity in spectroscopic methods.

Synthesis and Preparation

The synthesis of (15N)Azanylidyne(113C)methane;copper(1+) typically involves several key steps, although detailed synthetic routes are not widely documented. The compound can be sourced from suppliers specializing in isotopically labeled compounds, which are essential for research requiring precise isotopic control.

Chemical Reactions and Mechanisms

This compound can participate in various chemical reactions, including ligand exchange and redox reactions. The presence of copper in the +1 oxidation state facilitates its role as a potential catalyst in these reactions. Experimental studies using techniques like NMR spectroscopy provide insights into the dynamics of these reactions.

Applications in Research

(15N)Azanylidyne(113C)methane;copper(1+) has several notable applications:

• Spectroscopy and NMR: The isotopic labeling enhances sensitivity in spectroscopic methods, making it valuable for tracing chemical pathways in complex reactions.

• Catalysis: The copper ion in the +1 oxidation state suggests potential catalytic properties, useful in various organic synthesis reactions.

• Advanced Materials: Its unique structure and reactivity make it a candidate for the development of new materials with specific properties.

Table 2: Applications of (15N)Azanylidyne(113C)methane;copper(1+)

Application	Description
Spectroscopy and NMR	Enhanced sensitivity for tracing chemical pathways
Catalysis	Potential catalytic properties in organic synthesis
Advanced Materials	Development of new materials with specific properties

Research Findings and Future Directions

Research on (15N)Azanylidyne(113C)methane;copper(1+) highlights its utility in advanced spectroscopic techniques and its potential as a catalyst. Future studies should focus on exploring its catalytic properties further and developing new applications in materials science. The isotopic labeling provides a unique tool for studying complex chemical reactions, offering insights into reaction mechanisms and pathways.